2-[1-cyclohexyl-4-(3,4-dimethylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-cyclohexyl-4-[(3,4-dimethylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H34N2O/c1-17-8-9-19(14-18(17)2)15-22-11-12-23(21(16-22)10-13-24)20-6-4-3-5-7-20/h8-9,14,20-21,24H,3-7,10-13,15-16H2,1-2H3
• InChI Key: RQPNTAAAEBXMNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2CCN(C(C2)CCO)C3CCCCC3)C
• Molecular Formula: C21H34N2O
• Molecular Weight: 330.5 g/mol

Description

2-[1-cyclohexyl-4-(3,4-dimethylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as CHEB or CHEB-OH. CHEB-OH is a piperazine derivative that has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CHEB-OH is not fully understood. However, it is believed to act on the GABAergic system by increasing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating anxiety, mood, and pain perception.
Biochemical and Physiological Effects:
CHEB-OH has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to anxiolytic and antidepressant effects. Additionally, it has been shown to reduce the levels of glutamate, which is an excitatory neurotransmitter that plays a role in pain perception. This reduction in glutamate levels leads to a reduction in pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHEB-OH is its high selectivity for GABA receptors. This selectivity reduces the risk of side effects that are commonly associated with other GABAergic drugs. Additionally, CHEB-OH has a good safety profile and has been shown to be well-tolerated in animal models.
One of the limitations of CHEB-OH is its low solubility in water. This low solubility makes it difficult to administer the compound in aqueous solutions. Additionally, the synthesis of CHEB-OH is a multi-step process that requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on CHEB-OH. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, the potential therapeutic applications of CHEB-OH should be further explored in clinical trials. Finally, the mechanism of action of CHEB-OH should be further elucidated to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of CHEB-OH is a multi-step process. The first step involves the reaction of cyclohexylamine with 3,4-dimethylbenzyl chloride to form N-cyclohexyl-3,4-dimethylbenzylamine. The second step involves the reaction of N-cyclohexyl-3,4-dimethylbenzylamine with piperazine to form 2-[1-cyclohexyl-4-(3,4-dimethylbenzyl)-2-piperazinyl]ethanol. The final step involves the purification of the compound using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

CHEB-OH has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been shown to have potential as a treatment for neuropathic pain, alcohol addiction, and drug addiction.